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Pemetrexed Profile & Putative Metabolism

Aspect Description

Mechanism of
Action

Multi-targeted antifolate antimetabolite; inhibits folate-dependent enzymes:

Thymidylate Synthase (TS), Dihydrofolate Reductase (DHFR), and Glycinamide
Ribonucleotide Formyltransferase (GARFT) [1] [2].

Intracellular
Activation

Acts as a prodrug; rapidly metabolized intracellularly to active polyglutamate
forms by the enzyme folylpolyglutamate synthase (FPGS) [1] [2].

Primary
Elimination
Route

Predominantly renal excretion, with 70-90% of the administered dose recovered as
unchanged drug in urine [2] [3].

Systemic
Metabolism

Not metabolized to a significant extent in the liver; minimal hepatic involvement [2].

Transport Substrate for Organic Anion Transporter 3 (OAT3), facilitating renal elimination [2].

Research Context & Microbial Metabolite Interactions

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s548871?utm_src=pdf-body
https://www.smolecule.com/products/s548871?utm_src=pdf-interest
https://www.cancernetwork.com/view/biochemical-pharmacology-pemetrexed
https://www.ncbi.nlm.nih.gov/books/NBK606090/
https://www.cancernetwork.com/view/biochemical-pharmacology-pemetrexed
https://www.ncbi.nlm.nih.gov/books/NBK606090/
https://www.ncbi.nlm.nih.gov/books/NBK606090/
https://www.medicines.org.uk/emc/product/14986/smpc
https://www.ncbi.nlm.nih.gov/books/NBK606090/
https://www.ncbi.nlm.nih.gov/books/NBK606090/
https://www.smolecule.com/products/s548871?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


While human systemic metabolism is minimal, research indicates that the gut microbiota and its metabolites

can be significantly altered by pemetrexed-based chemotherapy, which may indirectly influence drug

efficacy and toxicity [4] [5].

The diagram below illustrates this interaction and pemetrexed's core mechanism of action.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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